Cas no 149621-35-2 (tert-butyl 2-(4-aminophenyl)sulfanylacetate)

• Product Name: tert-butyl 2-(4-aminophenyl)sulfanylacetate
• CAS No: 149621-35-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 3786155
• PubChem ID: 11844431
• Update Time: 2025-11-01

tert-butyl 2-(4-aminophenyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-aminophenyl)thio]-, 1,1-dimethylethyl ester
• Acetic acid, 2-[(4-aminophenyl)thio]-, 1,1-dimethylethyl ester
• tert-butyl 2-(4-aminophenyl)sulfanylacetate
• tert-butyl 2-[(4-aminophenyl)sulfanyl]acetate
• 149621-35-2
• SCHEMBL3892024
• EN300-10179264

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)8-16-10-6-4-9(13)5-7-10/h4-7H,8,13H2,1-3H3
• InChI Key： XODIMKYKUFZSTN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CSC1=CC=C(N)C=C1

Computed Properties

• Exact Mass: 239.09799996Da
• Monoisotopic Mass: 239.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on tert-butyl 2-(4-aminophenyl)sulfanylacetate

Introduction to Tert-butyl 2-(4-aminophenyl)sulfanylacetate (CAS No. 149621-35-2)

Tert-butyl 2-(4-aminophenyl)sulfanylacetate, identified by its Chemical Abstracts Service (CAS) number 149621-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a tert-butyl group and an acetic acid derivative linked to a 4-aminophenylsulfanyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of Tert-butyl 2-(4-aminophenyl)sulfanylacetate encompasses several key functional groups that contribute to its reactivity and potential applications. The tert-butyl group, known for its steric hindrance, can influence the conformation and electronic properties of adjacent atoms, making it useful in designing molecules with specific binding affinities. The presence of the 4-aminophenylsulfanyl moiety introduces both aromaticity and basicity, which are critical for interactions with biological targets such as enzymes and receptors.

In recent years, the demand for novel scaffolds in drug discovery has led to extensive exploration of heterocyclic and sulfonamide-based compounds. The combination of an acetic acid derivative with an aromatic sulfanyl group in Tert-butyl 2-(4-aminophenyl)sulfanylacetate positions it as a promising candidate for further derivatization. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological profiles, particularly in the treatment of inflammatory diseases and neurological disorders.

One of the most compelling aspects of Tert-butyl 2-(4-aminophenyl)sulfanylacetate is its versatility in synthetic chemistry. The acetic acid functionality allows for facile modifications through esterification, amidation, or hydrolysis, enabling the creation of diverse derivatives. Additionally, the aromatic ring system provides opportunities for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic pathways have been exploited to generate libraries of compounds for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent studies have highlighted the potential of Tert-butyl 2-(4-aminophenyl)sulfanylacetate as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, with some showing significant activity comparable to existing drugs but with improved selectivity and reduced side effects. The 4-aminophenylsulfanyl group, in particular, has been shown to modulate enzyme activity by serving as a hydrogen bond acceptor or metal chelator, depending on the context.

The pharmaceutical industry has also explored the use of Tert-butyl 2-(4-aminophenyl)sulfanylacetate in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and immunology. By incorporating this compound into drug candidates, researchers aim to enhance binding affinity and metabolic stability while minimizing off-target effects. The steric bulk provided by the tert-butyl group can help optimize interactions with protein binding pockets, leading to more potent and selective inhibitors.

Moreover, the chemical properties of Tert-butyl 2-(4-aminophenyl)sulfanylacetate make it an attractive building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic profiles. The sulfanyl group can be used to replace peptide bonds or side chains, allowing for the creation of stable analogs that retain biological function but exhibit better solubility or resistance to degradation.

In conclusion, Tert-butyl 2-(4-aminophenyl)sulfanylacetate (CAS No. 149621-35-2) represents a versatile and innovative compound with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl 2-(4-aminophenyl)sulfanylacetate are poised to play a pivotal role in advancing medicinal chemistry and improving patient outcomes.